Cas no 307552-15-4 (methyl 2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate)

• Product Name: methyl 2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate
• CAS No: 307552-15-4
• MF: C₂₀H₁₈O₄
• MW: 322.354526042938
• CID: 6432472
• PubChem ID: 1583828
• Update Time: 2025-11-02

methyl 2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate
• methyl 5-(cinnamyloxy)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 2-methyl-5-[(3-phenyl-2-propen-1-yl)oxy]-, methyl ester
• AKOS001616619
• 307552-15-4
• methyl 2-methyl-5-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3-carboxylate
• CB04260
• SR-01000456846
• F0821-0119
• BIM-0002667.P001
• methyl 2-methyl-5-[(E)-3-phenylprop-2-enoxy]-1-benzofuran-3-carboxylate
• SMSF0018462
• SR-01000456846-1

• Inchi： 1S/C20H18O4/c1-14-19(20(21)22-2)17-13-16(10-11-18(17)24-14)23-12-6-9-15-7-4-3-5-8-15/h3-11,13H,12H2,1-2H3
• InChI Key： FUCDYLNYBASFLD-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC=CC3=CC=CC=C3)C=C2C(C(OC)=O)=C1C

Computed Properties

• Exact Mass: 322.12050905g/mol
• Monoisotopic Mass: 322.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 48.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on methyl 2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate

Methyl 2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate (CAS No. 307552-15-4): A Comprehensive Overview

Methyl 2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate (CAS No. 307552-15-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique benzofuran core and cinnamyloxy side chain, exhibits a range of intriguing properties that make it a valuable subject of research and application. In this article, we delve into its chemical structure, synthesis, applications, and current market trends, while also addressing some of the most frequently searched questions about this compound.

The molecular structure of methyl 2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate features a benzofuran ring system, which is a fused heterocycle consisting of a benzene ring and a furan ring. The presence of the methyl ester group at the 3-position and the cinnamyloxy substituent at the 5-position enhances its reactivity and potential for derivatization. The (2E)-3-phenylprop-2-en-1-yloxy moiety, commonly referred to as a cinnamyl group, is known for its role in conferring biological activity and photophysical properties to the molecule. Researchers have explored this compound for its potential in pharmaceutical intermediates, organic electronics, and flavor and fragrance applications.

One of the most frequently asked questions about methyl 2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate is its synthesis pathway. The compound can be synthesized through a multi-step process involving the alkylation of a benzofuran precursor with a cinnamyl halide, followed by esterification. Recent advancements in green chemistry have also led to the development of more sustainable synthetic routes, such as using catalysis or microwave-assisted reactions, which reduce waste and improve yields. These innovations align with the growing demand for environmentally friendly chemical processes, a hot topic in the scientific community.

In the realm of medicinal chemistry, methyl 2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate has been investigated for its potential as a bioactive scaffold. The benzofuran core is a privileged structure in drug discovery, often associated with antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of the cinnamyl group further enhances its interaction with biological targets, making it a promising candidate for the development of novel therapeutics. Researchers are particularly interested in its role as a precursor for more complex molecules, which could lead to breakthroughs in treating diseases such as cancer and neurodegenerative disorders.

The compound also finds applications in material science, where its photophysical properties are of interest. The benzofuran derivatives are known for their ability to absorb and emit light, making them suitable for use in organic light-emitting diodes (OLEDs) and sensors. The cinnamyloxy side chain can further modify these properties, enabling fine-tuning for specific applications. With the rise of flexible electronics and wearable technology, the demand for such specialized compounds is expected to grow, positioning methyl 2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate as a key player in this evolving market.

From a commercial perspective, the global market for benzofuran derivatives is expanding, driven by their diverse applications in pharmaceuticals, agrochemicals, and functional materials. Suppliers and manufacturers of methyl 2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate are increasingly focusing on high-purity production and custom synthesis services to meet the needs of research institutions and industries. The compound's CAS No. 307552-15-4 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

In conclusion, methyl 2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate (CAS No. 307552-15-4) is a versatile and valuable compound with wide-ranging applications in science and industry. Its unique benzofuran-cinnamyloxy structure, combined with its potential in drug discovery and material science, makes it a subject of ongoing research and commercial interest. As advancements in synthetic chemistry and green technology continue, this compound is poised to play an even greater role in addressing some of the most pressing challenges in modern science.